Cas no 89722-16-7 (Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy-)

• Product Name: Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy-
• CAS No: 89722-16-7
• MF: C₁₂H₁₀Br₂O
• MW: 330.015202045441
• CID: 591573
• PubChem ID: 71325811
• Update Time: 2025-04-19

Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-bromo-5-(bromomethyl)-2-methoxy-
• 1-bromo-5-(bromomethyl)-2-methoxynaphthalene
• 89722-16-7
• DTXSID80755086

• Inchi： 1S/C12H10Br2O/c1-15-11-6-5-9-8(7-13)3-2-4-10(9)12(11)14/h2-6H,7H2,1H3
• InChI Key： IWIIMHBOUCKECR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C(CBr)C=CC=C21)OC

Computed Properties

• Exact Mass: 329.90779g/mol
• Monoisotopic Mass: 327.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų